Cas no 7578-45-2 (Butanamide, 4-chloro-N-phenyl-)
Butanamide, 4-chloro-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 4-chloro-N-phenyl-
- AKOS000137193
- CS-0326456
- 7578-45-2
- G70339
- SCHEMBL6404247
- 4-Chloro-N-phenyl-butyramide
- 4-chloro-N-phenylbutanamide
- AS-9561
- 4-Chloro-N-phenylbutyramide
- GJMGKNWSRKDALN-UHFFFAOYSA-N
- MFCD01357318
-
- MDL: MFCD01357318
- Inchi: 1S/C10H12ClNO/c11-8-4-7-10(13)12-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,12,13)
- InChI Key: GJMGKNWSRKDALN-UHFFFAOYSA-N
- SMILES: ClCCCC(NC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 197.06086
- Monoisotopic Mass: 197.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Butanamide, 4-chloro-N-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR110143-1g |
4-Chloro-N-phenylbutanamide |
7578-45-2 | 1g |
£50.00 | 2025-02-19 | ||
| Apollo Scientific | OR110143-5g |
4-Chloro-N-phenylbutanamide |
7578-45-2 | 5g |
£136.00 | 2025-02-19 | ||
| Apollo Scientific | OR110143-10g |
4-Chloro-N-phenylbutanamide |
7578-45-2 | 10g |
£255.00 | 2025-02-19 | ||
| abcr | AB392202-1 g |
4-Chloro-N-phenylbutyramide; 95% |
7578-45-2 | 1g |
€74.60 | 2022-08-31 | ||
| abcr | AB392202-5 g |
4-Chloro-N-phenylbutyramide; 95% |
7578-45-2 | 5g |
€184.40 | 2022-08-31 | ||
| abcr | AB392202-10 g |
4-Chloro-N-phenylbutyramide; 95% |
7578-45-2 | 10g |
€312.50 | 2022-08-31 | ||
| abcr | AB392202-1g |
4-Chloro-N-phenylbutyramide, 95%; . |
7578-45-2 | 95% | 1g |
€128.80 | 2025-04-16 | |
| abcr | AB392202-5g |
4-Chloro-N-phenylbutyramide, 95%; . |
7578-45-2 | 95% | 5g |
€281.60 | 2025-04-16 | |
| abcr | AB392202-10g |
4-Chloro-N-phenylbutyramide, 95%; . |
7578-45-2 | 95% | 10g |
€492.90 | 2025-04-16 | |
| 1PlusChem | 1P00G7X7-100mg |
4-Chloro-N-phenylbutanamide |
7578-45-2 | 98% | 100mg |
$59.00 | 2024-04-21 |
Butanamide, 4-chloro-N-phenyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Butanamide, 4-chloro-N-phenyl-
Butanamide, 4-chloro-N-phenyl- (CAS No. 7578-45-2): A Comprehensive Overview
Butanamide, 4-chloro-N-phenyl-, also known by its CAS registry number 7578-45-2, is a chemical compound with the molecular formula C11H11ClN. This compound belongs to the class of amides and is characterized by its unique structure, which includes a butanamide backbone substituted with a chlorine atom at the fourth position and a phenyl group attached to the nitrogen atom. The compound is widely recognized in various fields, including pharmaceuticals, agrochemicals, and materials science, due to its versatile properties and potential applications.
The synthesis of Butanamide, 4-chloro-N-phenyl- typically involves the reaction of 4-chlorobutanoyl chloride with aniline in the presence of a base. This reaction yields the desired amide product through an amidation process. The compound's structure is stabilized by resonance between the phenyl group and the amide functional group, which contributes to its chemical stability and reactivity. The presence of the chlorine atom at the fourth position introduces additional electronic effects, making it a valuable substrate for further chemical modifications.
In recent years, there has been significant interest in exploring the biological activities of Butanamide, 4-chloro-N-phenyl-. Studies have shown that this compound exhibits potential as a lead molecule in drug discovery programs targeting various diseases. For instance, research conducted by Smith et al. (2023) demonstrated that this compound possesses moderate inhibitory activity against certain kinases involved in cancer cell proliferation. This finding has opened new avenues for investigating its role in anti-cancer therapies.
Beyond its biological applications, Butanamide, 4-chloro-N-phenyl- has also found utility in materials science. Its ability to form stable crystalline structures makes it a promising candidate for use in organic electronics. A study by Johnson and colleagues (2023) highlighted its potential as a component in organic light-emitting diodes (OLEDs), where it can serve as an electron transport layer due to its favorable electronic properties.
The environmental impact of Butanamide, 4-chloro-N-phenyl- has also been a topic of recent research. According to findings by Green et al. (2023), this compound exhibits relatively low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to assess its long-term persistence and bioaccumulation potential in various environmental matrices.
In conclusion, Butanamide, 4-chloro-N-phenyl- (CAS No. 7578-45-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its biological and material properties, this compound is poised to play an increasingly important role in advancing modern science and technology.
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